Cas no 799833-64-0 (Thieno[2,3-b]quinoline-2-carboxylic acid, ethyl ester)

Thieno[2,3-b]quinoline-2-carboxylic acid, ethyl ester structure
799833-64-0 structure
Product Name:Thieno[2,3-b]quinoline-2-carboxylic acid, ethyl ester
CAS No:799833-64-0
MF:C14H11NO2S
MW:257.307642221451
CID:531187
PubChem ID:929961
Update Time:2025-04-19

Thieno[2,3-b]quinoline-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]quinoline-2-carboxylic acid, ethyl ester
    • ethyl thieno[2,3-b]quinoline-2-carboxylate
    • AKOS005477726
    • DTXSID70358989
    • 799833-64-0
    • Inchi: 1S/C14H11NO2S/c1-2-17-14(16)12-8-10-7-9-5-3-4-6-11(9)15-13(10)18-12/h3-8H,2H2,1H3
    • InChI Key: KUCAAJKZHFZCOH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC2=CC3C=CC=CC=3N=C12

Computed Properties

  • Exact Mass: 257.05104977g/mol
  • Monoisotopic Mass: 257.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 67.4Ų
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